
Prudent Disposal of ML264: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML264

Cat. No.: B609133 Get Quote

For Immediate Reference: Treat ML264 as a hazardous chemical during disposal, adhering to

stringent safety protocols due to conflicting hazard information from suppliers.

Researchers and drug development professionals handling ML264 must observe specific

safety and disposal procedures to ensure a safe laboratory environment and compliance with

regulations. While suppliers present conflicting safety classifications for ML264 (CAS No.

1550008-55-3), a conservative approach, treating it as a potentially hazardous substance, is

strongly recommended.

One supplier, Cayman Chemical, indicates that ML264 is not a hazardous substance.

Conversely, Selleck Chemicals classifies it as "Toxic," "Harmful if swallowed," and "Very toxic to

aquatic life with long lasting effects." Given this discrepancy, and to prioritize safety, all disposal

procedures should align with the more stringent hazard classification. The precautionary

principle dictates that in the face of conflicting safety data, the more protective measures

should be adopted.

Quantitative Data Summary
For clarity, the key identifying and hazard information for ML264 is summarized in the table

below.
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Identifier Value Source

Chemical Name

(2E)-3-(3-chlorophenyl)-N-[2-

[methyl(tetrahydro-1,1-dioxido-

2H-thiopyran-4-yl)amino]-2-

oxoethyl]-2-propenamide

GlpBio

CAS Number 1550008-55-3 Multiple Sources

Hazard Classification (Cayman

Chemical)
Not a hazardous substance Cayman Chemical SDS

Hazard Classification (Selleck

Chemicals)

Toxic, Harmful if swallowed,

Very toxic to aquatic life with

long lasting effects

Selleck Chemicals SDS

Experimental Protocols: Proper Disposal Procedure
for ML264
The following step-by-step protocol is based on the more stringent hazard assessment and is

designed to ensure the safe disposal of ML264.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

nitrile gloves.

2. Waste Segregation:

Designate a specific, clearly labeled waste container for ML264 and any materials

contaminated with it.

Do not mix ML264 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

3. Containerization:
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Collect all solid waste contaminated with ML264 (e.g., weighing paper, contaminated pipette

tips, gloves) in a sealable, chemically resistant container.

For solutions containing ML264, use a separate, sealed, and clearly labeled container.

Ensure the container is compatible with the solvent used.

4. Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "ML264," the

CAS number "1550008-55-3," and an indication of the potential hazards (e.g., "Toxic,"

"Aquatic Hazard").

5. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area within

the laboratory. This area should be secure, well-ventilated, and away from general laboratory

traffic.

6. Disposal:

Dispose of the ML264 waste through your institution's approved hazardous waste disposal

program. [cite: Selleck Chemicals SDS]

Contact your EHS office to arrange for pickup and disposal by a licensed hazardous waste

contractor.

Provide the EHS office with a copy of the Safety Data Sheet (SDS), highlighting the

conflicting hazard information to ensure they can make an informed decision on the final

disposal route.

Mandatory Visualizations
The following diagrams illustrate the recommended workflow for the proper disposal of ML264.
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Caption: A logical workflow for the safe disposal of ML264.

ML264 Disposal Decision

Conflicting Supplier SDS Data?

Cayman Chemical:
Not Hazardous

Yes

Selleck Chemicals:
Toxic, Aquatic Hazard

Yes

Apply Precautionary Principle

Treat as Hazardous Waste

Follow Stringent Disposal Protocol

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b609133?utm_src=pdf-body-img
https://www.benchchem.com/product/b609133?utm_src=pdf-body
https://www.benchchem.com/product/b609133?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decision logic for handling ML264 based on conflicting safety data.

To cite this document: BenchChem. [Prudent Disposal of ML264: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609133#ml264-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b609133?utm_src=pdf-body
https://www.benchchem.com/product/b609133#ml264-proper-disposal-procedures
https://www.benchchem.com/product/b609133#ml264-proper-disposal-procedures
https://www.benchchem.com/product/b609133#ml264-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

